1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole

• Molecular Formula: C12H7Br2N3O2S
• Molecular Weight: 417.08 g/mol
• IUPAC Name: 1-(2,5-dibromophenyl)sulfonylbenzotriazole
• InChI: InChI=1S/C12H7Br2N3O2S/c13-8-5-6-9(14)12(7-8)20(18,19)17-11-4-2-1-3-10(11)15-16-17/h1-7H
• InChI Key: WFUUQDRIJFTHLO-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N=NN2S(=O)(=O)C3=C(C=CC(=C3)Br)Br

Description

1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole, also known as DBBT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of diseases.
Biochemical and Physiological Effects:
1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve insulin sensitivity in diabetic mice.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole in lab experiments is its high potency. It requires only small amounts of the compound to produce significant effects. However, one of the limitations of using 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole is its potential toxicity. It can be harmful if ingested or inhaled and therefore requires careful handling.

Future Directions

There are several future directions for research on 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole. One area of research is in the development of new drugs based on 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole. Another area of research is in the investigation of the mechanism of action of 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole. Additionally, research can be done to explore the potential use of 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole in other fields such as agriculture and material science.
Conclusion:
1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole is a promising compound with potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole and to explore its applications in various fields.

Synthesis Methods

1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole can be synthesized through a multi-step process. The first step involves the reaction of 2,5-dibromobenzenesulfonyl chloride with sodium azide to form 2,5-dibromobenzenesulfonyl azide. The second step involves the reaction of 2,5-dibromobenzenesulfonyl azide with benzotriazole in the presence of a catalyst to form 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole.

Scientific Research Applications

1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole has been widely used in scientific research due to its potential applications in various fields. One of the major areas of research is in the development of new drugs. 1-[(2,5-dibromophenyl)sulfonyl]-1H-benzotriazole has been shown to have potential as a drug candidate for the treatment of cancer, diabetes, and other diseases.